(5-((3-chlorophenyl)amino)-1H-1,2,3-triazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone

• Molecular Formula: C19H18ClFN6O
• Molecular Weight: 400.8 g/mol
• IUPAC Name: [5-(3-chloroanilino)-2H-triazol-4-yl]-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H18ClFN6O/c20-13-4-3-5-14(12-13)22-18-17(23-25-24-18)19(28)27-10-8-26(9-11-27)16-7-2-1-6-15(16)21/h1-7,12H,8-11H2,(H2,22,23,24,25)
• InChI Key: XZVGUAXHWMDBHT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=NNN=C3NC4=CC(=CC=C4)Cl

Description

This compound features a hybrid structure combining a 1,2,3-triazole core substituted with a 3-chlorophenylamino group at position 5 and a piperazine ring linked via a methanone group. The piperazine moiety is further substituted with a 2-fluorophenyl group. While direct pharmacological data for this compound are unavailable in the provided evidence, structural analogs highlight its relevance in medicinal chemistry, particularly in targeting receptors where piperazine and triazole motifs are prevalent .

Comparison with Similar Compounds

Structural Analogues of Piperazine-Methanone Derivatives

Thiophen-2-yl (4-(4-(Trifluoromethyl)phenyl)piperazin-1-yl)methanone (Compound 21, )

• Structural Differences : The target compound substitutes the thiophene ring in Compound 21 with a 1,2,3-triazole core. Additionally, the 2-fluorophenyl group in the target contrasts with the 4-(trifluoromethyl)phenyl substituent on the piperazine in Compound 21.

(4-((5-Chloro-4-((2-(5-Methyl-1H-1,2,4-triazol-3-yl)phenyl)amino)pyrimidin-2-yl)amino)phenyl)(4-methylpiperazin-1-yl)methanone (Compound w3, )

• Core Variations : Compound w3 replaces the 1,2,3-triazole with a pyrimidine-triazole hybrid. The 4-methylpiperazine in w3 lacks the aromatic substitution seen in the target compound.
• Bioactivity Implications : The methyl group on piperazine in w3 may reduce steric hindrance compared to the 2-fluorophenyl group, possibly altering selectivity in kinase or receptor targets .

Triazole-Containing Derivatives

4-(4-Chlorophenyl)-2-(5-(4-Fluorophenyl)-3-(1-(4-Fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (Compound 4, )

• Substituent Positioning: Compound 4 features a 4-chlorophenyl group on the thiazole ring and dual 4-fluorophenyl groups on the triazole, differing from the target compound’s 3-chlorophenylamino and 2-fluorophenyl substituents.
• Conformational Analysis: Crystallographic data for Compound 4 reveal a planar triazole-thiazole core, with one fluorophenyl group perpendicular to the plane. This contrasts with the target compound’s likely conformation, where the 3-chlorophenylamino group may induce torsional strain, affecting binding pocket compatibility .

Physicochemical and Crystallographic Properties

Property	Target Compound	Compound 4 ()	Compound 21 ()
Core Structure	1,2,3-Triazole + Piperazine	Thiazole + Triazole + Pyrazole	Thiophene + Piperazine
Aryl Substituents	3-Chlorophenylamino, 2-Fluorophenyl	4-Chlorophenyl, 4-Fluorophenyl (×2)	4-(Trifluoromethyl)phenyl
Symmetry	Not reported	Triclinic, P̄1	Not reported
Planarity	Likely partial planarity	Planar triazole-thiazole core	Flexible thiophene-piperazine linkage

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for the preparation of (5-((3-chlorophenyl)amino)-1H-1,2,3-triazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone?

• Methodology :

• Retrosynthetic analysis : Begin by deconstructing the target molecule into precursor fragments: the triazole-amine core, the 3-chloroaniline moiety, and the fluorophenyl-piperazine carbonyl group. Key steps may involve:
• Click chemistry : Copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole ring .
• Amide coupling : Use carbodiimide reagents (e.g., EDC/HOBt) to link the triazole and piperazine fragments .
• Optimization : Monitor reaction progress via TLC and adjust solvent polarity (e.g., DMF for solubility) and temperature (60–80°C for cyclization) .

Q. How can the purity and structural integrity of the synthesized compound be confirmed?

• Methodology :

• Nuclear Magnetic Resonance (NMR) : Employ ¹H and ¹³C NMR in DMSO-d6 to resolve aromatic protons (δ 6.8–8.2 ppm) and confirm triazole formation (δ 7.5–8.0 ppm) .
• Mass Spectrometry (MS) : High-resolution ESI-MS to verify the molecular ion peak (expected m/z ≈ 424.3) .
• X-ray crystallography : If single crystals are obtained, analyze spatial arrangements of the triazole and piperazine groups .

Q. What preliminary biological assays are suitable for evaluating this compound’s activity?

• Methodology :

• Enzyme inhibition assays : Screen against kinases or phosphodiesterases, given the triazole’s affinity for ATP-binding pockets .
• Receptor binding studies : Radioligand displacement assays (e.g., for serotonin or dopamine receptors) due to the piperazine moiety’s GPCR interactions .

Advanced Research Questions

Q. How can reaction yields be optimized when introducing electron-withdrawing groups (e.g., 2-fluorophenyl) to the piperazine ring?

• Methodology :

• Solvent selection : Use polar aprotic solvents (e.g., DMF or dichloromethane) to stabilize intermediates .
• Catalysis : Introduce Pd-mediated cross-coupling for fluorophenyl incorporation (e.g., Suzuki-Miyaura with 2-fluorophenylboronic acid) .
• Yield data :

Step	Solvent	Catalyst	Yield (%)
Fluorophenyl coupling	DMF	Pd(PPh₃)₄	72–85

Q. How to resolve contradictions in reported biological activity data across studies?

• Methodology :

• Assay standardization : Control variables like cell line viability (e.g., HEK293 vs. HeLa), buffer pH, and incubation time .
• Purity validation : Re-test compounds with ≥95% purity (HPLC) to exclude byproduct interference .
• Statistical analysis : Apply ANOVA to compare IC₅₀ values across replicates and identify outliers .

Q. What computational approaches predict the compound’s interaction with biological targets?

• Methodology :

• Molecular docking : Use AutoDock Vina to model binding poses in serotonin receptors (e.g., 5-HT₁A) .
• MD simulations : Run 100 ns trajectories in GROMACS to assess stability of the triazole-piperazine scaffold in lipid bilayers .

Q. How to address poor aqueous solubility for in vivo studies?

• Methodology :

• Co-solvent systems : Use Cremophor EL or cyclodextrin complexes (e.g., 10% w/v HP-β-CD) .
• Prodrug design : Introduce phosphate esters at the triazole’s NH group for pH-sensitive release .